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Introduction
Soda lime is a versatile and effective absorbent for carbon dioxide (CO2), widely utilized in

various scientific and industrial applications. Its primary components are calcium hydroxide

(Ca(OH)2) and sodium hydroxide (NaOH), with a small amount of water essential for the

chemical reaction.[1] This document provides detailed application notes and experimental

protocols for the setup and utilization of soda lime for CO2 removal in a laboratory setting.

Principle of CO2 Absorption
The removal of CO2 by soda lime is a multi-step chemical process. Initially, carbon dioxide

reacts with water to form carbonic acid. This is followed by a rapid neutralization reaction with

sodium hydroxide to form sodium carbonate. Finally, the sodium carbonate reacts with calcium

hydroxide to produce calcium carbonate, regenerating the sodium hydroxide in the process.[2]

The overall reaction is exothermic.[1] The moisture content of the soda lime is crucial, as the

initial reaction step requires water.[1]

Key Applications in Research and Development
Cell Culture: Maintaining a low CO2 environment in incubators and bioreactors.
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Controlled Atmosphere Experiments: Creating specific gaseous environments for material

testing or biological studies.

Gas Purification: Removing CO2 from gas streams to prevent interference with analytical

instrumentation or chemical reactions.

Drug Stability Testing: Protecting CO2-sensitive compounds from degradation during storage

and analysis.

Quantitative Data on Soda Lime Performance
The efficiency of CO2 absorption by soda lime is influenced by several factors, including the

composition of the soda lime, gas flow rate, CO2 concentration, and humidity.[3] The following

tables summarize key performance data from various studies.

Parameter Value Source

CO2 Absorption Capacity ~19-30% of its weight [1]

100 g of soda lime can absorb

up to 26 L of CO2
[1]

Typical Composition
Calcium Hydroxide (Ca(OH)2):

~70-90%
[1]

Water (H2O): ~2-20% [1]

Sodium Hydroxide (NaOH):

~1-8%
[1]

Potassium Hydroxide (KOH):

~0-1%
[1]

Table 1: General Properties and Absorption Capacity of Soda Lime
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Flow Rate (L/min)
Time to Soda Lime Failure
(PICO2 > 7 mmHg)

Source

0.25
Significantly shorter than 1

L/min
[4]

1
Significantly shorter than 2

L/min
[4]

2
Significantly longer than 1

L/min
[4]

Table 2: Effect of Gas Flow Rate on Soda Lime Duration

Relative Humidity (RH) Effect on CO2 Uptake Source

Low RH Inhibits CO2 uptake [5]

High RH Facilitates CO2 uptake [5]

Table 3: Influence of Relative Humidity on CO2 Absorption

Signaling Pathways and Experimental Workflows
Chemical Reaction Pathway of CO2 Absorption by Soda
Lime
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CO2 (gas)

H2CO3
(Carbonic Acid)

+ H2O

H2O (in soda lime)

Na2CO3
(Sodium Carbonate)

+ 2NaOH

Heat

2NaOH
(Sodium Hydroxide)

CaCO3 (s)
(Calcium Carbonate)

+ Ca(OH)2

2NaOH (regenerated)

Ca(OH)2
(Calcium Hydroxide)
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Experimental Setup Procedure

CO2 Gas Source

Mass Flow Controller

Humidification Chamber

CO2 Analyzer (Inlet)

Packed Bed Scrubber
(Soda Lime)

CO2 Analyzer (Outlet)

Exhaust/Vent

1. Prepare Soda Lime & Pack Scrubber

2. Assemble & Leak Test System

3. Calibrate Gas Analyzers

4. Set Flow Rate & CO2 Concentration

5. Start Gas Flow & Record Data

6. Monitor Breakthrough

7. System Shutdown & Post-Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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